Cas no 16667-21-3 (Urea,N,N-dimethyl-N',N'-di-2-propen-1-yl-)

• Product Name: Urea,N,N-dimethyl-N',N'-di-2-propen-1-yl-
• CAS No: 16667-21-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 177545
• PubChem ID: 350523
• Update Time: 2025-04-19

Urea,N,N-dimethyl-N',N'-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Urea,N,N-dimethyl-N',N'-di-2-propen-1-yl-
• 1,1-dimethyl-3,3-bis(prop-2-enyl)urea
• AC1L6WFZ
• N,N-diallyl-N',N'-dimethylurea
• NSC512104
• DTXSID80325586
• NSC-512104
• N,N-Dimethyl-N',N'-diprop-2-en-1-ylurea
• NSC 512104
• 16667-21-3

• Inchi： 1S/C9H16N2O/c1-5-7-11(8-6-2)9(12)10(3)4/h5-6H,1-2,7-8H2,3-4H3
• InChI Key： WDVHTXQJOMEADJ-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N(CC=C)CC=C

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55
• LogP: 1.34200